Lutetium triiodate

Specification

• CAS No.: 15513-87-8
• Molecular Formula: I3LuO9
• Molecular Weight: 699.67 g/mol
• IUPAC Name: lutetium(3+);triiodate
• Standard InChI: InChI=1S/3HIO3.Lu/c3*2-1(3)4;/h3*(H,2,3,4);/q;;;+3/p-3
• Standard InChI Key: AWQUKXBZSLEACN-UHFFFAOYSA-K
• SMILES: [O-]I(=O)=O.[O-]I(=O)=O.[O-]I(=O)=O.[Lu+3]
• Canonical SMILES: [O-]I(=O)=O.[O-]I(=O)=O.[O-]I(=O)=O.[Lu+3]

Introduction

Basic Properties and Characteristics

Lutetium triiodide, also known as lutetium(III) iodide, is a brown crystalline solid with significant hygroscopic properties, rapidly absorbing moisture when exposed to air. The compound has a formula weight of 555.68 and a relatively high density of 5600 kg m⁻³. Its melting and boiling points are approximately 1050°C and 1200°C respectively, indicating its stability at high temperatures.

The compound belongs to the broader family of lutetium compounds, in which lutetium typically exhibits the +3 oxidation state. Like other lutetium halides, it possesses distinctive structural and chemical characteristics that differentiate it from other lanthanide compounds.

Table 1: Physical Properties of Lutetium Triiodide

Property	Value
Chemical Formula	LuI₃
Formula Weight	555.68
Appearance	Brown crystalline solid
Density	5600 kg m⁻³
Melting Point	1050°C
Boiling Point	1200°C
CAS Registry Number	13813-45-1

Crystal Structure

Lutetium triiodide crystallizes in the hexagonal P6₃/mmc space group, forming a distinctive one-dimensional structure consisting of two LuI₃ ribbons oriented in the (0,0,1) direction. In this arrangement, each Lu³⁺ ion bonds to six equivalent I¹⁻ atoms, creating distorted face-sharing LuI₆ pentagonal pyramids. All Lu–I bond lengths measure approximately 3.01 Å, while the I¹⁻ ions form L-shaped geometries when bonded to two equivalent Lu³⁺ atoms.

The compound exhibits a bismuth(III) iodide-type crystal structure, which contributes to its distinctive physical and chemical properties. This structural arrangement influences the compound's behavior in various applications, particularly when doped with other elements.

Synthesis and Preparation Methods

Several methods exist for synthesizing lutetium triiodide, each with specific advantages depending on the intended application. The primary synthesis routes include:

Direct Reaction with Iodine

Lutetium triiodide can be prepared through a direct reaction between elemental lutetium and iodine according to the following equation:

2 Lu + 3 I₂ → 2 LuI₃

This straightforward approach yields high-purity lutetium triiodide under controlled conditions.

Reaction with Mercury Iodide

An alternative preparation method involves reacting metallic lutetium with mercury iodide in vacuum conditions at approximately 500°C:

2 Lu + 3 HgI₂ → 2 LuI₃ + 3 Hg

In this process, the elemental mercury generated as a byproduct can be effectively removed through distillation, resulting in purified lutetium triiodide.

Hydrate Processing

The hydrated form of lutetium triiodide, which crystallizes from solution, can be converted to the anhydrous form by heating it with ammonium iodide. This method is particularly useful for applications requiring highly pure, water-free lutetium triiodide.

Solution Processing

Lutetium triiodide can be directly dissolved in a mixture of pyridine and tetrahydrofuran (THF) to obtain yellow [LuI₂(py)₅] complexes. This approach facilitates the incorporation of lutetium triiodide into specialized chemical systems.

Chemical Properties and Reactions

Lutetium triiodide exhibits several notable chemical properties that influence its behavior and applications:

Hygroscopicity

The compound is highly hygroscopic, rapidly absorbing moisture from the air to form hydrates. This property necessitates careful handling and storage in moisture-free environments for applications requiring anhydrous material.

Oxide Formation

At elevated temperatures, lutetium triiodide readily forms the corresponding oxide iodide compound. This reactivity must be considered when using the material in high-temperature applications.

Solubility

Lutetium triiodide demonstrates selective solubility in specific solvents, allowing for its incorporation into various chemical systems. This property is particularly important for solution-based processing methods.

Applications in Radiation Detection and Imaging

One of the most significant applications of lutetium triiodide lies in radiation detection, particularly when doped with cerium.

Positron Emission Tomography (PET)

Cerium-doped lutetium triiodide (LuI₃:Ce) has been specifically designed for use in PET scanners. Its high density and effective atomic number make it an excellent scintillator material for detecting high-energy gamma radiation with high efficiency.

Scintillation Applications

Lutetium triiodide can be used together with yttrium iodide and gadolinium iodide in LuI₃-YI₃-GdI₃ scintillators to effectively detect both neutron and gamma radiation. These multi-component systems offer enhanced performance for specialized radiation detection applications.

High-Speed X-ray Imaging

LuI₃:Ce serves as a high-density, high effective atomic number microcolumnar scintillation screen specifically designed for high-speed imaging applications. The microcolumnar structure provides excellent spatial resolution of approximately 50 μm, making it suitable for demanding imaging tasks requiring high spatial precision.

Properties of Cerium-doped Lutetium Iodide

Cerium-doped lutetium iodide (LuI₃:Ce) demonstrates exceptional properties that make it particularly valuable for specialized applications:

Optical Properties

LuI₃:Ce exhibits extremely high brightness, producing approximately 115,000 photons per MeV of absorbed energy when in single crystal form. Its peak emission occurs at 500 nm with a range of 470-560 nm, making it compatible with common photodetectors.

One of the most remarkable features of LuI₃:Ce is its rapid decay time, with components of 3.6 ns (40%) and 30 ns (60%). This fast response enables high-speed imaging applications. Additionally, the material demonstrates extremely low afterglow of just 0.00001% at 3 ms following excitation by a 40 kVp X-ray source.

Physical Characteristics

LuI₃:Ce possesses a density of 5.6 g/cm³ and an effective atomic number of 59.7, providing excellent stopping power for X-rays and gamma rays. These properties contribute to its high detection efficiency for radiation imaging applications.

Table 2: Properties of Cerium-doped Lutetium Iodide (LuI₃:Ce)

Property	Value
Light Yield (40 kVp excitation)	50% of a 15 μm thick GOS(Tb) screen
Peak Emission	500 nm (range: 470-560 nm)
Afterglow	0.00001% at 3 ms
Decay Time	3.6 ns (40%) and 30 ns (60%)
Spatial Resolution (with CCD)	12 lp/mm
Density	5.6 g/cm³
Effective Atomic Number	59.7